Cas no 199125-36-5 (3-cyclopropyl-1H-pyrazol-5-ol)

3-Cyclopropyl-1H-pyrazol-5-ol is a heterocyclic compound featuring a pyrazole core substituted with a cyclopropyl group at the 3-position and a hydroxyl group at the 5-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The cyclopropyl moiety enhances steric and electronic properties, potentially improving binding affinity in bioactive molecules. The hydroxyl group offers a versatile handle for further functionalization, enabling derivatization into more complex scaffolds. Its stability and synthetic accessibility make it suitable for research applications, particularly in developing novel therapeutic agents or crop protection chemicals. The compound's balanced lipophilicity and polarity may also contribute to favorable pharmacokinetic profiles in drug discovery.
3-cyclopropyl-1H-pyrazol-5-ol structure
3-cyclopropyl-1H-pyrazol-5-ol structure
Product Name:3-cyclopropyl-1H-pyrazol-5-ol
CAS No:199125-36-5
MF:C6H8N2O
MW:124.1405210495
MDL:MFCD22383692
CID:1037908
PubChem ID:12065262
Update Time:2025-05-22

3-cyclopropyl-1H-pyrazol-5-ol Chemical and Physical Properties

Names and Identifiers

    • 5-Cyclopropyl-1H-pyrazol-3(2H)-one
    • 5-cyclopropyl-1,2-dihydropyrazol-3-one
    • 5-Cyclopropyl-1,2-dihydro-3H-pyrazol-3-one
    • 5-cyclopropyl-3-hydroxypyrazole
    • 3-cyclopropyl-1H-pyrazol-5-ol
    • SCHEMBL1531259
    • DTXSID70476793
    • AKOS016008319
    • MFCD21362335
    • 5-cyclopropyl-1H-pyrazol-3-ol
    • EN300-206654
    • AKOS015365648
    • SCHEMBL8303399
    • Z2037267123
    • 199125-36-5
    • F8884-1601
    • 5-cyclopropyl-2,3-dihydro-1H-pyrazol-3-one
    • CS-0210930
    • AM806501
    • DB-340859
    • AS-66247
    • MDL: MFCD22383692
    • Inchi: 1S/C6H8N2O/c9-6-3-5(7-8-6)4-1-2-4/h3-4H,1-2H2,(H2,7,8,9)
    • InChI Key: ONAVRRIFDWJRIC-UHFFFAOYSA-N
    • SMILES: O=C1C=C(C2CC2)NN1

Computed Properties

  • Exact Mass: 124.06400
  • Monoisotopic Mass: 124.063662883g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 41.1Ų

Experimental Properties

  • PSA: 48.91000
  • LogP: 0.99270

3-cyclopropyl-1H-pyrazol-5-ol Customs Data

  • HS CODE:2933199090
  • Customs Data:

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-cyclopropyl-1H-pyrazol-5-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM188435-5g
5-cyclopropyl-1,2-dihydro-3H-pyrazol-3-one
199125-36-5 95%
5g
$252 2021-08-05
Chemenu
CM188435-10g
5-cyclopropyl-1,2-dihydro-3H-pyrazol-3-one
199125-36-5 95%
10g
$500 2021-08-05
Chemenu
CM188435-25g
5-cyclopropyl-1,2-dihydro-3H-pyrazol-3-one
199125-36-5 95%
25g
$673 2021-08-05
TRC
C986705-100mg
5-Cyclopropyl-1,2-dihydro-3H-pyrazol-3-one
199125-36-5
100mg
$64.00 2023-05-18
TRC
C986705-250mg
5-Cyclopropyl-1,2-dihydro-3H-pyrazol-3-one
199125-36-5
250mg
$75.00 2023-05-18
TRC
C986705-500mg
5-Cyclopropyl-1,2-dihydro-3H-pyrazol-3-one
199125-36-5
500mg
$87.00 2023-05-18
TRC
C986705-1g
5-Cyclopropyl-1,2-dihydro-3H-pyrazol-3-one
199125-36-5
1g
$98.00 2023-05-18
Chemenu
CM188435-5g
5-cyclopropyl-1,2-dihydro-3H-pyrazol-3-one
199125-36-5 95%
5g
$317 2023-02-17
eNovation Chemicals LLC
D763790-100mg
3H-Pyrazol-3-one, 5-cyclopropyl-1,2-dihydro-
199125-36-5 95%
100mg
$135 2024-06-07
eNovation Chemicals LLC
D763790-250mg
3H-Pyrazol-3-one, 5-cyclopropyl-1,2-dihydro-
199125-36-5 95%
250mg
$185 2024-06-07

3-cyclopropyl-1H-pyrazol-5-ol Production Method

Additional information on 3-cyclopropyl-1H-pyrazol-5-ol

3-Cyclopropyl-1H-pyrazol-5-ol (CAS No. 199125-36-5): A Versatile Heterocyclic Compound in Modern Chemistry

In the realm of heterocyclic chemistry, 3-cyclopropyl-1H-pyrazol-5-ol (CAS No. 199125-36-5) has emerged as a compound of significant interest due to its unique structural features and broad applicability. This pyrazole derivative, characterized by a cyclopropyl substituent and a hydroxyl group at the 5-position, serves as a key intermediate in pharmaceutical, agrochemical, and material science research. Its molecular framework, combining a pyrazole core with a cyclopropyl ring, offers a balance of stability and reactivity, making it a valuable building block for synthetic chemists.

The growing demand for 3-cyclopropyl-1H-pyrazol-5-ol is reflected in its increasing presence in academic and industrial research. Recent studies highlight its role in the development of bioactive molecules, particularly in the design of enzyme inhibitors and receptor modulators. For instance, its structural motif is frequently explored in the context of kinase inhibition, a hot topic in drug discovery for cancer and inflammatory diseases. Researchers are also investigating its potential in sustainable chemistry, aligning with the global push for greener synthetic methodologies.

One of the most searched questions related to 3-cyclopropyl-1H-pyrazol-5-ol revolves around its synthesis methods. Common approaches include the condensation of cyclopropyl hydrazine with β-keto esters or the cyclization of appropriately substituted precursors. Optimizing these routes for high yield and low environmental impact remains a focus, as industries seek to reduce waste and energy consumption. Additionally, the compound’s solubility and stability under various conditions are frequently queried, underscoring its practical challenges in formulation.

Beyond pharmaceuticals, 3-cyclopropyl-1H-pyrazol-5-ol finds applications in agrochemicals, where its derivatives are evaluated for pest control and plant growth regulation. The cyclopropyl group is known to enhance the bioavailability and metabolic resistance of such compounds, making them attractive candidates for next-generation crop protection agents. This aligns with the rising interest in precision agriculture and sustainable farming, topics dominating environmental and agricultural forums.

In material science, the compound’s ability to act as a ligand or coordination center for metal ions has sparked curiosity. Its chelating properties are exploited in the design of catalysts and luminescent materials, areas gaining traction due to advancements in renewable energy and optoelectronics. Questions about its thermal stability and compatibility with polymers are common among material scientists exploring its integration into functional materials.

From a regulatory perspective, 3-cyclopropyl-1H-pyrazol-5-ol is not classified as a hazardous substance, which simplifies its handling and transportation. However, researchers emphasize the importance of proper storage (e.g., in cool, dry environments) to maintain its integrity over time. This practical advice is often sought by laboratories and manufacturers aiming to scale up production while ensuring quality control.

Looking ahead, the versatility of 3-cyclopropyl-1H-pyrazol-5-ol ensures its continued relevance in interdisciplinary research. Whether in drug discovery, green chemistry, or advanced materials, this compound exemplifies how small molecules can drive innovation across diverse fields. As synthetic methodologies evolve and analytical techniques improve, deeper insights into its structure-activity relationships and mechanistic pathways will undoubtedly unlock new applications.

Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk